Cas no 6048-07-3 (1-[(7-methyl-2,1,3-benzothiadiazol-4-yl)sulfonyl]piperidine-4-carboxylic acid)

• Product Name: 1-[(7-methyl-2,1,3-benzothiadiazol-4-yl)sulfonyl]piperidine-4-carboxylic acid
• CAS No: 6048-07-3
• MF: C₁₃H₁₅N₃O₄S₂
• MW: 341.405900239944
• CID: 1620055
• PubChem ID: 759117
• Update Time: 2025-04-21

1-[(7-methyl-2,1,3-benzothiadiazol-4-yl)sulfonyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(7-methyl-2,1,3-benzothiadiazol-4-yl)sulfonyl]piperidine-4-carboxylic acid
• CBMicro_042545
• CCG-202880
• SR-01000597028-1
• 1-[(7-Methyl-2,1,3-benzothiadiazol-4-yl)-sulfonyl]piperidine-4-carboxylic acid
• 312922-24-0
• Oprea1_095636
• EU-0033227
• Z56852715
• 1-((7-Methylbenzo[c][1,2,5]thiadiazol-4-yl)sulfonyl)piperidine-4-carboxylic acid
• 6048-07-3
• AKOS000266673
• CS-0281552
• 4-piperidinecarboxylic acid, 1-[(7-methyl-2,1,3-benzothiadiazol-4-yl)sulfonyl]-
• BIM-0042406.P001
• DTXSID80353925
• SR-01000597028
• ALBB-020734

• Inchi： 1S/C13H15N3O4S2/c1-8-2-3-10(12-11(8)14-21-15-12)22(19,20)16-6-4-9(5-7-16)13(17)18/h2-3,9H,4-7H2,1H3,(H,17,18)
• InChI Key： QCMQUASFJQXFDL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C2C1=NSN=2)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 341.05055
• Monoisotopic Mass: 341.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.528
• Boiling Point: 558°C at 760 mmHg
• Flash Point: 291.3°C
• Refractive Index: 1.662
• PSA: 100.46